Cas no 1306739-27-4 (1-(4-Fluorophenyl)-5-hydroxy-3-methyl-1H-pyrazol-4-ylacetic acid)

• Product Name: 1-(4-Fluorophenyl)-5-hydroxy-3-methyl-1H-pyrazol-4-ylacetic acid
• CAS No: 1306739-27-4
• MF: C₁₂H₁₁FN₂O₃
• MW: 250.225746393204
• MDL: MFCD19103540
• CID: 4693431
• PubChem ID: 26316630
• Update Time: 2023-11-22

1-(4-Fluorophenyl)-5-hydroxy-3-methyl-1H-pyrazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• [1-(4-fluorophenyl)-5-hydroxy-3-methyl-1H-pyrazol-4-yl]acetic acid
• 2-(1-(4-Fluorophenyl)-5-hydroxy-3-methyl-1H-pyrazol-4-yl)acetic acid
• 2-[1-(4-fluorophenyl)-3-methyl-5-oxo-3-pyrazolin-4-yl]acetic acid
• PRBHPVHDCGHHJT-UHFFFAOYSA-N
• STK695199
• SBB019243
• ST092236
• T4791
• 1H-pyrazole-4-acetic acid, 1-(4-fluorophenyl)-5-hydroxy-3-methyl-
• [1-(4-fluorophenyl)-5-hydroxy-3-methylpyrazol-4
• 1-(4-Fluorophenyl)-5-hydroxy-3-methyl-1H-pyrazol-4-ylacetic acid

• MDL： MFCD19103540
• Inchi： 1S/C12H11FN2O3/c1-7-10(6-11(16)17)12(18)15(14-7)9-4-2-8(13)3-5-9/h2-5,14H,6H2,1H3,(H,16,17)
• InChI Key： PRBHPVHDCGHHJT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C(CC(=O)O)=C(C)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 400
• Topological Polar Surface Area: 69.6

1-(4-Fluorophenyl)-5-hydroxy-3-methyl-1H-pyrazol-4-ylacetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes